Cas no 31721-94-5 (5,7-dihydroxychromone)

5,7-dihydroxychromone, an extract of Cudrania tricuspidata, can activate nrf2/are signaling and exert neuroprotective effects on 6-OHDA-induced oxidative stress and apoptosis

5,7-dihydroxychromone structure

Product Name:5,7-dihydroxychromone

CAS No:31721-94-5

Molecular Formula:C₉H₆O₄

Molecular Weight:178.14154

MDL:MFCD14583153

CID:311192

PubChem ID:5281343

5,7-dihydroxychromone Properties

Names and Identifiers

- 5,7-Dihydroxy-4H-chromen-4-one
- 5,7-dihydroxychromone
- 4H-1-Benzopyran-4-one,5,7-dihydroxy-
- 5,7-Dihydroxy-chromen-4-on
- 5,7-dihydroxy-chromen-4-one
- 5,7-Dihydroxychromen-4-one
- 5,7-Dihydroxy-4H-1-benzopyran-4-one
- [ "" ]
- DTXSID30185617
- MS-22951
- CHEMBL3604316
- C09001
- 31721-94-5
- BDBM50115096
- CHEBI:2007
- AC-6025
- Q-100396
- 5,7-Dihydroxy-4-chromone
- B7S
- AKOS015999181
- Q27105540
- FT-0686568
- CS-0018290
- HY-N1970
- 4H-1-Benzopyran-4-one, 5,7-dihydroxy-
- F17673
- SCHEMBL1860859
- DA-49789
- +Expand
- MDL： MFCD14583153
- InChIKey： NYCXYKOXLNBYID-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H6O4/c10-5-3-7(12)9-6(11)1-2-13-8(9)4-5/h1-4,10,12H
- SMILES： C1=COC2=CC(=CC(=C2C1=O)O)O

Computed Properties

Exact Mass: 178.026609g/mol
Surface Charge: 0
XLogP3: 1.4
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 178.026609g/mol
Monoisotopic Mass: 178.026609g/mol
Topological Polar Surface Area: 66.8Å²
Heavy Atom Count: 13
Complexity: 248
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 178.14

Experimental Properties

LogP: 1.20420
PSA: 70.67000
Boiling Point: 399 ºC
Melting Point: 232-273 ºC
Vapor Pressure: 0.0±1.0 mmHg at 25°C
Flash Point: 171 ºC
Solubility: 9932 mg/L @ 25 °C (est)
Color/Form: Powder
Density: 1.563

5,7-dihydroxychromone Security Information

Safety Instruction： H303+H313+H333
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Storage Condition：Store at 4 ℃, better at -4 ℃

5,7-dihydroxychromone Customs Data

HS CODE：2914400090
Customs Data：

China Customs Code:
2914400090

Overview:

2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

5,7-dihydroxychromone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007J5F-1mg	5,7-Dihydroxy-4H-chromen-4-one	31721-94-5	≥98%	1mg	$81.00	2024-05-05
A2B Chem LLC	AD50611-1mg	5,7-Dihydroxychromone	31721-94-5	≥98%	1mg	$36.00	2024-04-20
Aaron	AR007JDR-5mg	5,7-Dihydroxy-4H-chromen-4-one	31721-94-5		5mg	$82.00
Ambeed	A390989-5mg	5,7-Dihydroxy-4H-chromen-4-one	31721-94-5	98%	5mg	$83.0	2024-07-19
Chemenu	CM133247-1g	5,7-dihydroxy-4H-chromen-4-one	31721-94-5	95%	1g	$337
ChemFaces	CFN97761-20mg	5,7-Dihydroxychromone	31721-94-5	>=98%	20mg	$298
ChemScence	CS-0018290-5mg	5,7-Dihydroxychromone	31721-94-5	99.98%	5mg	$235.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0081-10mg	5,7-Dihydroxychromone	31721-94-5	98%	10mg	$96	2023-09-20
DC Chemicals	DCE-032-20 mg	5,7-dihydroxychromone	31721-94-5	>98%, Standard References Grade	20mg	$280.0	2022-03-01
eNovation Chemicals LLC	D511635-1g	5,7-Dihydroxychromone	31721-94-5	97%	1g	$695	2022-10-16

5,7-dihydroxychromone Synthesis

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Chengdu Biopurify Phytochemicals Ltd.

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Rongqian Meng,Yanfeng Xue,Lijun Guo,Hong Yang,Yongbo Song,Qiaoling Li,Yulan Niu New J. Chem. 2022 46 20610
8. Cudrania tricuspidata: an updated review on ethnomedicine, phytochemistry and pharmacology

Lan-Ting Xin,Shi-Jun Yue,Ya-Chu Fan,Jing-Shuai Wu,Dan Yan,Hua-Shi Guan,Chang-Yun Wang RSC Adv. 2017 7 31807
9. Simultaneous determination of four vasoactive phytochemicals in different pharmaceutical preparations by a simple HPLC-DAD method

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10. Anticancer evaluation of new organometallic ruthenium(ii) flavone complexes

Mai Khater,John A. Brazier,Francesca Greco,Helen M. I. Osborn RSC Med. Chem. 2023 14 253

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Purity:99%

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Cas no 31721-94-5 (5,7-dihydroxychromone)

5,7-dihydroxychromone Properties

Names and Identifiers

Computed Properties

Experimental Properties

5,7-dihydroxychromone Security Information

5,7-dihydroxychromone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5,7-dihydroxychromone Price

5,7-dihydroxychromone Synthesis

5,7-dihydroxychromone Suppliers

5,7-dihydroxychromone Related Literature

Related Categories

31721-94-5 (5,7-dihydroxychromone) Related Products